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Introduction

Propylene Glycol Dioleate (PGDO) is a diester of propylene glycol and oleic acid, belonging
to the family of propylene glycol esters.[1][2] It is a non-ionic surfactant and emulsifying agent
characterized by its lipophilic nature.[3] Functioning as a skin-conditioning agent, occlusive,
emollient, and viscosity-increasing agent, PGDO is utilized across the pharmaceutical,
cosmetic, and food industries.[2][3][4] In pharmaceutical research, particularly in drug delivery,
PGDO is explored for its role in formulating systems for poorly water-soluble drugs, such as
self-emulsifying drug delivery systems (SEDDS), and in topical preparations to enhance
product stability and texture.[5][6] Its amphiphilic structure, with a hydrophilic propylene glycol
head and two hydrophobic oleic acid tails, enables it to reduce the interfacial tension between
oil and water phases, thereby facilitating the formation and stabilization of emulsions.[3]

Physicochemical Properties

The fundamental properties of Propylene Glycol Dioleate are summarized below. A precise
Hydrophilic-Lipophilic Balance (HLB) value for PGDO is not readily available in the cited
literature; however, as a diester of a long-chain fatty acid, it is expected to be low, indicating
strong lipophilic character. For context, related propylene glycol diesters have low required HLB
values.[7][8] Similarly, a specific Critical Micelle Concentration (CMC) is not well-defined, as its
high lipophilicity and insolubility in water mean it is typically used as an oil-phase component or
a water-in-oil (W/O) emulsifier rather than a micelle-forming agent in agueous solutions.[9][10]
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Table 1: Physicochemical Properties of Propylene Glycol Dioleate

Property Value References
2-[(2)-octadec-9-

IUPAC Name enoylloxypropyl (Z)-octadec-9-  [1][3]
enoate
PGDO, 1-Methyl-1,2-

Synonyms o [1]
ethanediyl dioleate

CAS Number 105-62-4 [11[31[5]

Molecular Formula C39H7204 [1][3]

Molecular Weight ~605.0 g/mol [11[3]
Clear to yellow, oily, viscous

Appearance . [31[5]
liquid

- Insoluble in water; soluble in

Solubility ] [319]
organic solvents
Not specified. Expected to be
low. (e.g., Required HLB for

HLB Value [7]

Propylene Glycol
Dicaprylate/Dicaprate is 8)

Saponification Value

180 - 200 mg KOH/g

[°]

Acid Value

< 5.0 mg KOH/g

[9]

Mechanism of Action: Emulsification

PGDO stabilizes emulsions by adsorbing at the oil-water interface. Its two hydrophobic oleic

acid chains orient themselves into the oil phase, while the more hydrophilic propylene glycol

portion remains at the interface, interacting with the aqueous phase. This molecular

arrangement forms a steric barrier that reduces interfacial tension and prevents the

coalescence of dispersed droplets, leading to a stable emulsion.
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1. Weigh PGDO, Surfactant,
& Co-surfactant

:

2. Mix excipients until
homogenous

:

3. Add and dissolve
lipophilic drug

:

4. Equilibrate for 24h

SEDDS Pre-concentrate
Ready for Characterization
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SEDDS Pre-concentrate

1. Disperse in Aqueous Medium
(e.g., 1:100 dilution at 37°C)

4. Stability Studies

\
2. Visual Assessment 3. Droplet Size & PDI Analysis Centrifugation Dilution in Buffers
(Clarity, Tlme) (Dynamic Light Scattenng) (Phase Separation?) (pH 1.2, 6.8)

Characterization Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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